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Compound of Interest

Compound Name: Cesium peroxide

Cat. No.: B1173433

Introduction

Indium Phosphide (InP) photocathodes are crucial components in applications requiring high
quantum efficiency (QE) photoemission, such as infrared imaging devices and polarized
electron sources.[1] Achieving the desired Negative Electron Affinity (NEA) state, where the
vacuum level is lower than the conduction band minimum in the bulk material, is accomplished
through a meticulous surface activation process.[2] This process involves the controlled
deposition of cesium (Cs) and oxygen (Oz) onto an atomically clean InP surface. The formation
of a specific Cs-O surface layer creates a dipole that effectively lowers the work function,
enabling efficient photoemission.[2][3]

This document provides a detailed protocol for the chemical cleaning, in-situ heat treatment,
and subsequent activation of p-type InP(100) photocathodes with cesium and oxygen to
routinely achieve high quantum efficiency.

Process Visualizations

The following diagrams illustrate the key workflows and logical steps involved in the InP
photocathode activation procedure.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1173433?utm_src=pdf-interest
https://pubs.aip.org/aip/jap/article/102/7/074908/988564/Formation-of-cesium-peroxide-and-cesium-superoxide
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/1.2786882/15004568/074908_1_online.pdf
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/1.2786882/15004568/074908_1_online.pdf
https://www.osti.gov/biblio/21062143
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Ex-situ Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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